Cas no 34417-62-4 (2(1H)-Pyrimidinone,4-amino-1-[3,5-bis-O-(1-oxobutyl)-b-D-arabinofuranosyl]-)

2(1H)-Pyrimidinone,4-amino-1-[3,5-bis-O-(1-oxobutyl)-b-D-arabinofuranosyl]- structure
34417-62-4 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-[3,5-bis-O-(1-oxobutyl)-b-D-arabinofuranosyl]-
CAS No:34417-62-4
MF:C17H25N3O7
MW:383.39630484581
CID:323564
PubChem ID:286097
Update Time:2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[3,5-bis-O-(1-oxobutyl)-b-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-amino-1-[3,5-bis-O-(1-oxobutyl)-b-D-arabinofuranosyl]-
    • [5-(4-amino-2-oxopyrimidin-1-yl)-3-butanoyloxy-4-hydroxyoxolan-2-yl]methyl butanoate
    • 4-amino-1-(3,5-di-o-butanoylpentofuranosyl)pyrimidin-2(1h)-one
    • AC1L64H9
    • AC1Q6C3S
    • AR-1G0454
    • NSC143912
    • NSC-143912
    • DTXSID00301509
    • 34417-62-4
    • Inchi: 1S/C17H25N3O7/c1-3-5-12(21)25-9-10-15(27-13(22)6-4-2)14(23)16(26-10)20-8-7-11(18)19-17(20)24/h7-8,10,14-16,23H,3-6,9H2,1-2H3,(H2,18,19,24)
    • InChI Key: FJVLFCNQBYEWRA-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1COC(CCC)=O)OC(CCC)=O)O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 383.16900
  • Monoisotopic Mass: 383.16925015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 142.97000
  • LogP: 0.72020
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